Cas no 918299-40-8 (1H-Indene-2-carboxylic acid, 5-bromo-2,3-dihydro-1-oxo-, ethyl ester)

• Product Name: 1H-Indene-2-carboxylic acid, 5-bromo-2,3-dihydro-1-oxo-, ethyl ester
• CAS No: 918299-40-8
• MF: C₁₂H₁₁BrO₃
• MW: 283.117943048477
• CID: 778461
• PubChem ID: 59051244
• Update Time: 2025-04-19

1H-Indene-2-carboxylic acid, 5-bromo-2,3-dihydro-1-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-carboxylic acid, 5-bromo-2,3-dihydro-1-oxo-, ethyl ester
• ethyl 6-bromo-3-oxo-1,2-dihydroindene-2-carboxylate
• AKOS020275330
• AT10110
• SCHEMBL15825184
• OZRLEBRVAQMJNR-UHFFFAOYSA-N
• 918299-40-8
• DTXSID00730916
• Ethyl 5-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate

• Inchi： 1S/C12H11BrO3/c1-2-16-12(15)10-6-7-5-8(13)3-4-9(7)11(10)14/h3-5,10H,2,6H2,1H3
• InChI Key： OZRLEBRVAQMJNR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C(C(=O)OCC)CC=2C=1)=O

Computed Properties

• Exact Mass: 281.98916g/mol
• Monoisotopic Mass: 281.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų